Cas no 114200-22-5 (Bicyclo[3.1.0]hexane-3-carbonitrile,3-(1-piperidinyl)-)

• Product Name: Bicyclo[3.1.0]hexane-3-carbonitrile,3-(1-piperidinyl)-
• CAS No: 114200-22-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 106214
• PubChem ID: 14107819
• Update Time: 2025-04-18

Bicyclo[3.1.0]hexane-3-carbonitrile,3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-3-carbonitrile,3-(1-piperidinyl)-
• Bicyclo[3.1.0]hexane-3-carbonitrile, 3-(1-piperidinyl)- (9CI)
• 114200-22-5
• 3-piperidin-1-ylbicyclo[3.1.0]hexane-3-carbonitrile

• Inchi： 1S/C12H18N2/c13-9-12(7-10-6-11(10)8-12)14-4-2-1-3-5-14/h10-11H,1-8H2
• InChI Key： KSLUMHAOCHAMSX-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1(C#N)CC2CC2C1

Computed Properties

• Exact Mass: 190.14714
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03